Cas no 100612-50-8 (1-(4-methoxyphenyl)-2,2-dimethylbutane-1,3-dione)

1-(4-methoxyphenyl)-2,2-dimethylbutane-1,3-dione structure
100612-50-8 structure
Product Name:1-(4-methoxyphenyl)-2,2-dimethylbutane-1,3-dione
CAS No:100612-50-8
MF:C13H16O3
MW:220.264344215393
CID:1127025
PubChem ID:15664478
Update Time:2025-04-20

1-(4-methoxyphenyl)-2,2-dimethylbutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methoxyphenyl)-2,2-dimethylbutane-1,3-dione
    • 1-(p-methoxyphenyl)-2,2-dimethylbutane-1,3-dione
    • 1-(4-Methoxy-phenyl)-2,2-dimethyl-butan-1,3-dion
    • CTK0E0054
    • 1-(4-methoxy-phenyl)-2,2-dimethyl-butane-1,3-dione
    • ACMC-20m3p4
    • 1,3-Butanedione, 1-(4-methoxyphenyl)-2,2-dimethyl-
    • 1-(p-methoxyphenyl)-2,2-dimethylbutane-1,3-dione; 1-(4-Methoxy-phenyl)-2,2-dimethyl-butan-1,3-dion; CTK0E0054; 1-(4-methoxy-phenyl)-2,2-dimethyl-butane-1,3-dione; ACMC-20m3p4; 1,3-Butanedione, 1-(4-methoxyphenyl)-2,2-dimethyl-;
    • DTXSID30576521
    • 100612-50-8
    • Inchi: 1S/C13H16O3/c1-9(14)13(2,3)12(15)10-5-7-11(16-4)8-6-10/h5-8H,1-4H3
    • InChI Key: DFEUKLAQUXACEA-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)OC)C(C(C)=O)(C)C

Computed Properties

  • Exact Mass: 220.109944g/mol
  • Monoisotopic Mass: 220.109944g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 220.26g/mol
  • XLogP3: 2.4
  • Topological Polar Surface Area: 43.4Ų
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